Cas no 641144-80-1 (α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone)

α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone structure
641144-80-1 structure
Product Name:α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone
CAS No:641144-80-1
MF:C21H19BrN4O4
MW:471.303963899612
CID:6622053
Update Time:2024-01-15

α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

    • α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone
    • Inchi： 1S/C21H19BrN4O4/c1-13-10-15-6-4-5-7-17(15)20(14(13)2)21(3,22)12-23-24-18-9-8-16(25(27)28)11-19(18)26(29)30/h4-12,24H,1-3H3
    • InChI Key： SUZVJSPVBSMOST-UHFFFAOYSA-N
    • SMILES： C1(C(Br)(C)C=NNC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)=C2C(C=CC=C2)=CC(C)=C1C

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 102 °C(Solvent: Ethanol)
  • Boiling Point: 605.5±55.0 °C(Predicted)
  • pka: 10.54±0.10(Predicted)

α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Production Method

Production Method 1

641144-66-3 641144-66-3
641144-80-1 641144-80-1
28918-41-4 28918-41-4
641144-81-2 641144-81-2
641144-74-3 641144-74-3
888-54-0 888-54-0
641144-75-4 641144-75-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  5 - 6 h, 90 - 92 °C
1.2 Solvents: Diethyl ether
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Rearrangement-Cleavage of Ammonium Salts Containing a 3-Methyl-2-naphthylmethyl Group
Oganesyan, N. R.; Grigoryan, Dzh. V.; Babayan, L. A.; Kocharyan, S. T., Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2003, 73(6), 951-956

α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Raw materials

α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Preparation Products

α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone Related Literature

641144-80-1 (α-Bromo-α,2,3-trimethyl-1-naphthaleneacetaldehyde 2-(2,4-dinitrophenyl)hydrazone) Related Products

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